Cas no 1624-62-0 (3-O-Methyl Estrone)

• Product Name: 3-O-Methyl Estrone
• CAS No: 1624-62-0
• MF: C₁₉H₂₄O₂
• MW: 284.392665863037
• MDL: MFCD00046228
• CID: 41690
• PubChem ID: 160871064
• Update Time: 2025-04-18

3-O-Methyl Estrone Chemical and Physical Properties

Names and Identifiers

• (8R,9S,13S,14S)-3-Methoxy-13-methyl-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthren-17(14H)-one
• 3-methoxyoestra-1,3,5(10)-trien-17-one
• 3–methylether–estrone
• 3-O-Methyl Estrone
• 3-Methoxy-Estrone
• Estrone 3-Methyl Ether
• 3-Methoxyestra-1,3,5(10)-trien-17-one
• 3-Methylether-estrone
• ESTRONE 3-METHYL ETHER MM(CRM STANDARD)
• 1, 3, 5(10)-Estratrien-3-ol-17-one 3-Methyl ether
• 3-Methoxyestrone
• Oestron 3-Methyl ether
• Oestron Methyl ether
• 3-Methoxy-1,3,5(10)-estratrien-17-one
• NSC 88911
• 3-methyl ether
• EINECS 216-613-3
• ESTRONE METHYL ETHER
• Oestrone methyl ether
• 3-O-METHYLESTRONE
• MLS000028621
• 4SMZ4A51IJ
• SMR000058657
• Estrone 3-methyl ether, >=97% (HPLC)
• Estra-1,5(10)-trien-17-one, 3-methoxy-
• DL-Estrone methyl ether
• (8R,9S,13S,14S)-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• BCWWDWHFBMPLFQ-VXNCWWDNSA-N
• ESTRA-1,3,5(10)-TRIEN-17-ONE, 3-METHOXY
• (+)-ESTRONE METHYL ETHER
• AKOS015851913
• Estra-1,3,5(10)-trien-17-one, 3-(methoxy)-, (+/-)-
• AKOS005111019
• 1624-62-0
• (+/-)-O-Methylestrone
• NSC88911
• HMS2231D16
• UNII-59359RSB8X
• 1,3,5(10)estratrien-3ol-17one methyl ether
• EC 216-613-3
• MFCD00046228
• 3-methoxyestra-1,3,5(10)triene-17-one
• AS-64509
• NS00004754
• Estra-1,3,5(10)-trien-17-one, 3-methoxy-
• Opera_ID_364
• BDBM48630
• CS-M3026
• 1,3,5(10)estratrien3ol-17one methyl ether
• 3-methoxy-13beta-methylgona-1,3,5 -(10)-trien-17-one
• 3-METHOXYESTRA-1,3,5-TRIEN-17-ONE
• UNII-4SMZ4A51IJ
• W-109687
• cid_92895
• 3-methoxy-estra-1,3,5(10)-trien-17-one
• 59359RSB8X
• 1091-94-7
• A21696
• Q63392002
• Estrone methyl ether, (+/-)-
• MLS001076149
• NSC-88911
• E0917
• (3aS,3bR,9bS,11aS)-7-methoxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
• Estrone methyl ether DL-form [MI]
• D87965
• SCHEMBL959954
• (+)-ESTRONE 3-METHYL ETHER
• DTXSID40167368
• BB 0260813
• CHEMBL1409077
• 3-methoxy-13beta-methylgona-1,3,5(10)-trien-17-one
• Estrone methyl ether, DL-
• Oestrone methyl ether;3-O-Methylestrone

• MDL： MFCD00046228
• Inchi： 1S/C19H24O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6,11,15-17H,3,5,7-10H2,1-2H3/t15-,16-,17+,19+/m1/s1
• InChI Key： BCWWDWHFBMPLFQ-VXNCWWDNSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC

Computed Properties

• Exact Mass: 284.17800
• Monoisotopic Mass: 284.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Powder
• Density: 1.103
• Melting Point: 170.0 to 174.0 deg-C
• Boiling Point: 427.4 °C at 760 mmHg
• Flash Point: 183.6 °C
• Refractive Index: 1.556
• PSA: 26.30000
• LogP: 4.12040
• λmax: 279(MeOH-CH2Cl2)(lit.)

3-O-Methyl Estrone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H351
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• WGK Germany：3
• Hazard Category Code： R20/21/22;R40
• Safety Instruction： S22-S36
• RTECS：KG7775000
• Hazardous Material Identification：
• Safety Term：S22;S36
• Risk Phrases：R20/21/22; R40
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether